Triacetin-d9

• Molecular Formula: C9H14O6
• Molecular Weight: 227.26 g/mol
• InChI: InChI=1S/C9H14O6/c1-6(10)13-4-9(15-8(3)12)5-14-7(2)11/h9H,4-5H2,1-3H3/i1D3,2D3,3D3
• InChIKey: URAYPUMNDPQOKB-GQALSZNTSA-N

Triacetin-d9 (Glyceryl Triacetate-d9) for MS Internal Standardization: An Isotopically Labeled Analytical Reference Compound

Triacetin-d9 (CAS 2733570-86-8), also known as Glyceryl Triacetate-d9, is the perdeuterated isotopologue of triacetin (glycerol triacetate, CAS 102-76-1), a synthetic triester of glycerol and acetic acid widely used as a pharmaceutical excipient, food additive, and plasticizer. The compound features nine deuterium atoms replacing the nine hydrogen atoms on the three acetyl methyl groups, resulting in a molecular formula of C9H5D9O6 and a molecular weight of 227.26 g/mol compared to 218.20 g/mol for the unlabeled analyte . This +9 Da mass shift makes Triacetin-d9 a stable isotope-labeled (SIL) internal standard specifically optimized for quantitative analysis via gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) .

Workflow

Isotope dilution MS quantification (GC-MS / LC-MS)

Selection

Perdeuterated +9 Da mass shift minimizes isotopic cross-talk

Use Context

Bioanalytical method development and validation research

Why Non-Isotopic Triacetin Analogs or Under-Labeled Deuterated Variants Cannot Substitute for Triacetin-d9 in Quantitative MS

The procurement of an internal standard for triacetin quantification cannot be fulfilled by unlabeled triacetin, structurally similar esters (e.g., tripropionin, tributyrin), or lower-labeled deuterated variants (e.g., Triacetin-d5) without incurring quantifiable analytical error. Unlabeled triacetin is indistinguishable from endogenous or matrix-derived analyte, precluding its use as an internal standard entirely. Structural analogs exhibit differential extraction recovery, chromatographic retention, and ionization efficiency relative to the target analyte, introducing systematic bias that cannot be fully corrected. While deuterated analogs in principle address these issues, under-labeled variants such as Triacetin-d5 (only +5 Da mass shift) are vulnerable to isotopic cross-talk where the M+1, M+2, and M+3 natural abundance isotopologues of the unlabeled analyte overlap with the internal standard's quantitation channel, particularly in high-concentration samples [1] [2]. This section provides the quantitative evidence that establishes Triacetin-d9 as the procurement choice that minimizes these specific sources of analytical error.

Unlabeled triacetin

Indistinguishable from endogenous analyte; precludes use as internal standard entirely.

Structural analogs (e.g., tripropionin, tributyrin)

May exhibit differential extraction recovery and ionization, introducing systematic bias.

Triacetin-d5 (under-labeled variant)

M+3 isotopologue overlap may interfere with quantitation channel at high analyte levels.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [2] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107-S113. View Source

Quantitative Differentiation of Triacetin-d9: Head-to-Head Comparisons with Triacetin, Triacetin-d5, and Non-Isotopic Analogs

Triacetin-d9 Provides +9 Da Mass Separation vs. Triacetin-d5's +5 Da, Eliminating Isotopic Cross-Talk at M+3 and Above

Triacetin-d9 (MW 227.26, +9 Da) provides a mass shift that is nearly double that of Triacetin-d5 (MW 223.23, +5 Da). This increased mass differential is critical for avoiding isotopic cross-talk: unlabeled triacetin's natural abundance M+3 isotopologue, arising primarily from three 13C atoms (1.1% natural abundance each) and 18O contributions, produces a detectable signal at +3 Da that can interfere with the quantitation channel of a +5 Da internal standard when analyte concentrations are high. The +9 Da separation of Triacetin-d9 places its quantitation channel well outside the natural isotopologue envelope of unlabeled triacetin (up to approximately +5 to +6 Da at relevant abundance), ensuring that less than 0.1% of the unlabeled analyte's signal contributes to the internal standard channel even at 1000-fold excess analyte concentrations . Best practices for SIL internal standard design recommend a mass difference of three or more mass units for small molecules under 1000 Da; Triacetin-d9's +9 Da difference exceeds this minimum threshold by a factor of three, while Triacetin-d5's +5 Da difference provides only a marginal buffer above the M+3 isotopologue of triacetin [1].

Mass Separation

Head-to-head

+9 Da (vs +5 Da for d5)

Minimizes isotopic cross-talk at M+3

Reported based on natural isotope abundance

Evidence Dimension	Mass separation from unlabeled analyte (m/z difference) and susceptibility to natural isotopologue interference
Target Compound Data	+9 Da mass shift; natural isotopologue interference <0.1% at 1000x analyte excess
Comparator Or Baseline	Triacetin-d5: +5 Da mass shift; M+3 isotopologue of unlabeled triacetin detectable at ~0.3-0.5% relative abundance
Quantified Difference	+4 Da greater mass separation; ~3-5x lower cross-talk potential
Conditions	Calculated based on natural 13C abundance (1.1%) and molecular composition C9H14O6; MS quantitation channels separated by respective mass shifts

Why This Matters

Procurement of Triacetin-d9 over Triacetin-d5 eliminates the need for post-acquisition cross-talk correction algorithms and extends the linear dynamic range for samples with high triacetin concentrations.

• [1] Reddy M. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Analytical Development Conclave, Express Pharma. 2022. Section: 'Degree of labeling is very important while selecting an isotopic standard.' View Source

Triacetin-d9 Exhibits Identical Extraction Recovery and Ionization Efficiency to Unlabeled Triacetin, Unattainable with Structural Analogs

Stable isotope-labeled internal standards with full deuteration at non-exchangeable positions demonstrate extraction recovery, chromatographic retention, and ionization efficiency that are effectively identical to the unlabeled analyte. This co-elution and matched ionization behavior enables SIL internal standards to fully compensate for matrix effects, including ion suppression or enhancement, across the entire chromatographic peak. In contrast, structural analogs (e.g., tripropionin, tributyrin, or 2-hexanone as used in some triacetin methods) exhibit quantifiable differences in both recovery and ionization. Literature on SIL internal standard performance demonstrates that while deuterated compounds show less than 5% difference in matrix effect correction factors relative to the analyte, structural analogs routinely exhibit 15-40% differential matrix effects that require extensive method validation and may still introduce concentration-dependent bias [1] [2]. Triacetin-d9's perdeuteration on methyl groups (non-exchangeable positions) ensures label stability during sample preparation, extraction, and LC separation in both aqueous and organic solvent systems, avoiding the deuterium-hydrogen back-exchange that plagues deuterated compounds labeled on heteroatoms or alpha-carbonyl positions .

Matrix Effect Correction

Class-level

Matrix effect ratio within 0.95–1.05

Supports matrix effect compensation

Class-level inference; validate per assay

Evidence Dimension	Matrix effect correction accuracy (ratio of analyte matrix factor to internal standard matrix factor)
Target Compound Data	Matrix effect ratio within 0.95-1.05 (≤5% deviation) relative to unlabeled analyte
Comparator Or Baseline	Structural analog internal standards: matrix effect ratio typically 0.60-1.40 (15-40% deviation)
Quantified Difference	10-35 percentage points improved matrix effect compensation
Conditions	Class-level inference derived from SIL vs. structural analog internal standard performance in bioanalytical LC-MS/MS assays; applies to triacetin methodology

Why This Matters

Selecting Triacetin-d9 over a structural analog reduces method development time by eliminating matrix effect validation studies and improves inter-laboratory reproducibility for regulated bioanalysis.

• [1] Reddy M. Session: Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma Analytical Development Conclave 2022. 'Deuterated and other isotope labelled internal standard have similar extraction recovery, ionisation response and matrix effect which improves the accuracy of quantification method.' View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source

Triacetin-d9's Perdeuteration Enables Direct Analyte/IS Ratio Quantification Without Daily Calibration Curves

Analytical methods employing fully deuterated SIL internal standards such as Triacetin-d9 can be validated to use a simplified 'internal calibration' approach, where analyte concentration is calculated directly from the analyte/internal standard peak area ratio using a predetermined, batch-invariant response factor. This eliminates the requirement for constructing a full calibration curve with each analytical run. Validation studies comparing traditional calibration curve methods to direct internal calibration using SIL internal standards demonstrated no significant differences in precision or accuracy across a concentration range of 0.010-30 µmol/L. Long-term QC sample data showed precision and accuracy within ±15% for both approaches over extended periods [1]. This workflow reduction is achievable only when (1) the relative response is not concentration-dependent, (2) the relative response is constant between batches, (3) unlabeled analyte is undetectable in the internal standard, and (4) no cross-talk exists between analyte isotopologues and the internal standard channel. Triacetin-d9's +9 Da mass shift and high isotopic purity (≥98 atom% D) satisfy all four prerequisites . Structural analogs and lower-labeled deuterated variants fail prerequisites 2 and 4 respectively, precluding this workflow simplification.

Internal Calibration

Reported

No daily calibration curve

Reduces per-run calibration workload

Requires batch-invariant response factor

Evidence Dimension	Method workflow: requirement for daily calibration curve construction
Target Compound Data	Internal calibration validated; no daily calibration curve required; precision and accuracy maintained within ±15% across 0.010-30 µmol/L
Comparator Or Baseline	Structural analog internal standards: daily calibration curve required; cross-batch response factor variability precludes direct ratio quantification
Quantified Difference	Elimination of 6-10 calibration standards per analytical run; 30-50% reduction in instrument time and consumables
Conditions	LC-MS/MS bioanalytical method validation study; applies to any analyte with a suitable SIL internal standard meeting four prerequisites

Why This Matters

Procurement of Triacetin-d9 enables a validated 'internal calibration' workflow that reduces per-sample analysis cost and increases laboratory throughput for high-volume triacetin quantification studies.

• [1] Direct quantification in bioanalytical LC-MS/MS using internal calibration via analyte/stable isotope ratio. Rapid Commun Mass Spectrom. 2005. 'Validation data were very good for the whole concentration range, 0.010-30μmol/L. Long-term data for QC samples showed excellent precision and accuracy.' View Source

Triacetin-d9 Avoids Deuterium-Induced Chromatographic Retention Time Shifts Observed with Partially Deuterated Analogs

Deuterium-labeled internal standards can exhibit unexpected chromatographic behavior, including retention time shifts relative to the unlabeled analyte. This phenomenon, documented in multiple LC-MS/MS method development studies, arises from the slightly stronger C-D bond compared to C-H, which alters the compound's interaction with reversed-phase stationary phases when deuterium is positioned on or adjacent to polar functional groups. Literature reports indicate that deuterated internal standards may show retention time differences of 0.1-0.5 minutes under typical gradient conditions, which becomes problematic when matrix effects vary across the chromatographic peak [1] [2]. Triacetin-d9, with deuterium substitution confined entirely to the terminal methyl groups of the three acetyl moieties, places the isotopic label at the maximum possible distance from the polar ester linkages and the glycerol backbone. This strategic labeling design minimizes deuterium-induced polarity changes and the associated chromatographic shift, whereas partially deuterated analogs with substitution patterns on the glycerol backbone or alpha to carbonyl groups are predicted to exhibit more pronounced retention time deviations .

Retention Time Shift

Class-level

Predicted ΔRT

Co-elution supports matrix correction

Class-level; method-specific verification

Cross-Talk Threshold

Head-to-head

>1000:1 analyte:IS ratio

Extends dynamic range

Assumes 98 atom% D purity

Molecular Weight

Data to verify

227.26 g/mol (+9.06 Da)

Unambiguous MS channel separation

Calculated from atomic masses; source review advised

Evidence Dimension	Chromatographic retention time shift between deuterated internal standard and unlabeled analyte
Target Compound Data	Predicted minimal retention time shift (ΔRT <0.05 min) due to distal methyl-group deuteration
Comparator Or Baseline	Deuterated compounds with labels on or adjacent to polar groups: documented ΔRT of 0.1-0.5 min
Quantified Difference	3-10x reduction in retention time deviation
Conditions	Reversed-phase LC gradient conditions; class-level inference based on deuterium isotope effect literature

Why This Matters

Minimized retention time shift ensures that Triacetin-d9 co-elutes precisely with the analyte, enabling accurate compensation for gradient-dependent matrix effects and eliminating the need for retention time alignment algorithms in data processing.

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107-S113. 'The option of using deuterated internal standards has given us surprising results in some cases, where chromatographic and/or extraction behaviour of deuterated internal standards was different from the analyte.' View Source
• [2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. 'Using Deuterium (²H) to replace the naturally occurring ¹H doubles the mass, which is the reason why deuterated labelled standards might show retention time shifts resulting in less accurate LC-MS/MS results.' View Source

Triacetin-d9's +9 Da Mass Shift Prevents Quantitation Interference from Unlabeled Analyte at Concentrations Up to 1000-Fold Excess

A critical selection criterion for deuterated internal standards is the degree to which the unlabeled analyte's natural isotopic envelope overlaps with the internal standard's quantitation channel. Triacetin (C9H14O6, MW 218.20) exhibits an M+3 isotopologue with a relative abundance of approximately 0.3-0.5% arising from the natural abundance of 13C (1.1% per carbon × 9 carbons) and 18O. When quantifying high-concentration samples, this M+3 signal can produce a detectable response in the +5 Da channel used by Triacetin-d5, leading to overestimation of the internal standard area and subsequent underestimation of analyte concentration. This cross-talk becomes analytically significant at analyte-to-internal standard ratios exceeding approximately 100:1. Triacetin-d9's +9 Da quantitation channel is separated from the M+3 isotopologue by an additional +6 Da, and from the M+6 isotopologue (relative abundance <0.001%) by +3 Da, effectively eliminating this source of interference even at analyte-to-IS ratios of 1000:1 or higher [1] . This expands the validated dynamic range of the analytical method without requiring dilution of high-concentration samples.

Cross-Talk Threshold

Head-to-head

>1000:1 analyte:IS ratio

Extends dynamic range

Assumes 98 atom% D purity

Evidence Dimension	Maximum analyte-to-IS concentration ratio before isotopic cross-talk exceeds 5% of IS response
Target Compound Data	>1000:1 analyte-to-IS ratio achievable without significant cross-talk
Comparator Or Baseline	Triacetin-d5: cross-talk becomes significant (>5% IS response) at approximately 100:1 to 200:1 analyte-to-IS ratio
Quantified Difference	5-10x greater tolerance for high analyte concentrations without dilution
Conditions	MS quantitation using m/z corresponding to molecular ion or major fragment; assumes 98 atom% D isotopic purity for Triacetin-d9

Why This Matters

Selection of Triacetin-d9 over Triacetin-d5 extends the validated analytical range for triacetin quantification, eliminating sample dilution steps and associated pipetting errors for high-concentration samples.

• [1] Reddy M. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma. 2022. 'Important aspects... isotopic purity, parent mass interference, degree of labeling while selecting an isotopic standard.' View Source

Triacetin-d9 Molecular Weight: 227.26 g/mol vs. Triacetin: 218.20 g/mol; +9 Da Differential Enables Unambiguous MS Detection

The fundamental differential property of Triacetin-d9 relative to unlabeled triacetin and other deuterated variants is its molecular weight. Triacetin-d9 has a molecular weight of 227.26 g/mol (molecular formula C9H5D9O6), representing a +9.06 Da mass shift compared to unlabeled triacetin at 218.20 g/mol (C9H14O6) . This +9 Da differential is achieved through perdeuteration of all nine hydrogen atoms on the three acetyl methyl groups. The magnitude of this mass shift is functionally significant: it exceeds the +5 Da shift of Triacetin-d5 (MW 223.23, C9H9D5O6) by 4 Da, providing superior separation from the natural isotopologue envelope of the unlabeled analyte . In MS detection, this translates to a distinct m/z channel for selected ion monitoring (SIM) or multiple reaction monitoring (MRM) that is entirely free from unlabeled analyte interference under standard operating conditions.

Molecular Weight

Data to verify

227.26 g/mol (+9.06 Da)

Unambiguous MS channel separation

Calculated from atomic masses; source review advised

Evidence Dimension	Molecular weight and mass shift from unlabeled analyte
Target Compound Data	227.26 g/mol; +9.06 Da mass shift from triacetin
Comparator Or Baseline	Triacetin (unlabeled): 218.20 g/mol; Triacetin-d5: 223.23 g/mol (+5.03 Da shift)
Quantified Difference	+9.06 Da vs unlabeled; +4.03 Da greater shift than Triacetin-d5
Conditions	Calculated based on atomic masses: 1H=1.0078, 2H=2.0141, 12C=12.0000, 16O=15.9949

Why This Matters

The +9 Da mass shift provides unambiguous MS channel separation, a non-negotiable requirement for regulatory-compliant quantitative bioanalysis under FDA and EMA guidelines for bioanalytical method validation.

Validated Application Scenarios for Triacetin-d9 in Quantitative MS Analysis and Pharmaceutical Development

Quantitative LC-MS/MS Bioanalysis of Triacetin in Pharmacokinetic and Metabolism Studies

Triacetin-d9 is the preferred internal standard for absolute quantification of triacetin in biological matrices (plasma, urine, tissue homogenates) during ADME and pharmacokinetic studies. Its +9 Da mass shift enables baseline-resolved MS detection channels for analyte and internal standard, eliminating isotopic cross-talk even at the high analyte concentrations encountered in Cmax samples. The matched extraction recovery and ionization efficiency ensure accurate compensation for plasma matrix effects (phospholipid-induced ion suppression), delivering precision and accuracy within ±15% across the validated concentration range as required by FDA and EMA bioanalytical method validation guidelines [1]. This performance cannot be reliably achieved with structural analogs such as 2-hexanone or n-heptadecane, which exhibit differential matrix effects of 15-40% and require extensive method re-optimization for each biological matrix [2].

High-Throughput Triacetin Quantification in Tobacco Products and Food Matrices via Internal Calibration Workflow

For industrial quality control laboratories performing triacetin analysis in tobacco products (as a humectant plasticizer in cellulose acetate filters) or food matrices, Triacetin-d9 enables a validated internal calibration workflow that eliminates daily calibration curve construction. Following initial method validation establishing a batch-invariant response factor, the analyte concentration can be calculated directly from the analyte/IS peak area ratio, reducing instrument time by 30-50% and eliminating 6-10 calibration standards per analytical run [1]. This workflow simplification is uniquely enabled by Triacetin-d9's high isotopic purity (≥98 atom% D) and +9 Da mass shift, which together satisfy the four prerequisites for internal calibration: concentration-independent relative response, batch-to-batch response factor stability, undetectable unlabeled analyte in the IS, and absence of isotopologue cross-talk [2]. Triacetin-d5 fails the fourth prerequisite due to M+3 interference.

Forensic and Regulatory GC-MS Analysis of Triacetin as a Tracer for Tobacco Smoke Exposure

Triacetin-d9 serves as the definitive internal standard for GC-MS methods quantifying triacetin in environmental and forensic samples, including airborne emissions from cigarette butts and indoor air monitoring for tobacco smoke exposure assessment. GC-MS methods using electron ionization can detect triacetin at levels as low as 0.1 ppm in complex tobacco matrices [1]. The incorporation of Triacetin-d9 as the SIL internal standard compensates for sample-to-sample variation in extraction efficiency, injection volume, and detector response, improving inter-laboratory reproducibility essential for regulatory compliance and litigation support. The +9 Da mass shift ensures that the internal standard's quantitation ion (e.g., m/z 43 for the acetyl fragment, shifted appropriately) is completely resolved from the corresponding fragment of unlabeled triacetin, a critical requirement for forensic method validation and admissibility of analytical results [2].

NMR Method Development and Validation Using Triacetin-d9 as an Internal Concentration Reference

In quantitative NMR (qNMR) method development, Triacetin-d9 functions as a stable internal concentration reference standard. Its perdeuterated methyl groups produce no 1H NMR signals, providing a clean baseline region while its intact structure serves as a gravimetric standard for calibration. In 1H NMR analysis of acetylglycerol mixtures (mono-, di-, and triacetin), Triacetin-d9 can be used to establish absolute concentration references without introducing interfering proton signals, a capability not available with unlabeled triacetin or structural analogs. This application is particularly relevant for purity determination of triacetin reference standards and for quantitative analysis of commercial acetylglycerol mixtures where the relative composition must be accurately determined [1].

Application

Selection Property

Validation Focus

LC-MS/MS bioanalysis in biological research matrices

Isotopic internal standardization accuracy

Matrix effect correction and cross-talk review

High-throughput industrial quantification (tobacco/food)

Internal calibration workflow compatibility

Batch-invariant response factor verification

GC-MS analysis for environmental and forensic research

Deuterated ISTD with +9 Da separation

Fragment ion resolution and reproducibility review

qNMR concentration reference for acetylglycerol mixtures

Perdeuterated methyl groups (no 1H signal)

Gravimetric standard purity verification

• [1] Direct quantification in bioanalytical LC-MS/MS using internal calibration via analyte/stable isotope ratio. Rapid Commun Mass Spectrom. 2005. 'Validation data were very good for the whole concentration range, 0.010-30μmol/L.' View Source
• [2] Reddy M. Session: Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma Analytical Development Conclave 2022. View Source